Cas no 15492-48-5 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III))

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) structure
15492-48-5 structure
Product Name:Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III)
CAS No:15492-48-5
MF:C33H57O6Pr
MW:690.709745168686
MDL:MFCD00000027
CID:87557
PubChem ID:87577038
Update Time:2025-04-18

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) Chemical and Physical Properties

Names and Identifiers

    • Praseodynium-2,2,6,6-tetramethyl-3,5-heptanedionate
    • Praseodymium(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
    • resolve-al pr
    • Praseodymium-DPM
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium (III)
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) [NMR Shift Reagent]
    • PRASEODYMIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
    • PR(TMHD)3
    • Pr(dpm)3
    • praseodymium(3+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
    • Praseodymium(3+);2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
    • Tris(dipivaloylmethanato)praseodymium
    • Praseodymium(III)-DPM
    • Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato)-
    • NSC 143519
    • EINECS 239-522-0
    • Tris(dipivalomethanato)praseodymium
    • DTXSID80870884
    • Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-, (OC-6-11)-
    • Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO,kappaO')-, (OC-6-11)-
    • Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO3,kappaO5)-, (OC-6-11)-
    • Praseodymium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-.kappa.O,.kappa.O')-, (OC-6-11)-
    • 15492-48-5
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium
    • Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O')praseodymium
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III)
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III)
    • MDL: MFCD00000027
    • Inchi: 1S/3C11H20O2.Pr/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-;
    • InChI Key: HDONDLBRVFKILD-LWTKGLMZSA-K
    • SMILES: [Pr+3].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

  • Exact Mass: 562.42300
  • Monoisotopic Mass: 690.323
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 199
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Color/Form: Not determined
  • Density: No data available
  • Melting Point: 219.0 to 221.0 deg-C
  • Boiling Point: 300°C
  • Flash Point: No data available
  • PSA: 78.90000
  • LogP: 8.95540
  • Solubility: Not determined

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) Security Information

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III) Pricemore >>

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abcr
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Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III), 99% (99.9%-Pr) [Pr(TMHD)3]; .
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abcr
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Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)praseodymium(III), 99% (99.9%-Pr) [Pr(TMHD)3]; .
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